Cas no 2228980-14-9 (4-(azidomethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(azidomethyl)-3-(trifluoromethyl)pyridine
• CAS No: 2228980-14-9
• MF: C₇H₅F₃N₄
• MW: 202.136610746384
• CID: 6310440
• PubChem ID: 151616424
• Update Time: 2025-05-20

4-(azidomethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-3-(trifluoromethyl)pyridine
• EN300-1952873
• 2228980-14-9

• Inchi： 1S/C7H5F3N4/c8-7(9,10)6-4-12-2-1-5(6)3-13-14-11/h1-2,4H,3H2
• InChI Key： QNPGPEAZVATCTL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1CN=[N+]=[N-])(F)F

Computed Properties

• Exact Mass: 202.04663066g/mol
• Monoisotopic Mass: 202.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.2Ų

Additional information on 4-(azidomethyl)-3-(trifluoromethyl)pyridine

Introduction to 4-(azidomethyl)-3-(trifluoromethyl)pyridine (CAS No. 2228980-14-9)

4-(azidomethyl)-3-(trifluoromethyl)pyridine, identified by the CAS number 2228980-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both an azidomethyl group and a trifluoromethyl substituent imparts unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The azidomethyl functional group, specifically, introduces a high-energy azide moiety (–N₃) that can undergo various transformations such as nucleophilic substitution, cycloaddition reactions, or decomposition to release nitrogen gas. This reactivity makes it particularly useful in constructing complex molecular architectures, including the development of novel drug candidates. On the other hand, the trifluoromethyl group (–CF₃) is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug molecules. Its incorporation into the pyridine scaffold of 4-(azidomethyl)-3-(trifluoromethyl)pyridine suggests potential applications in designing small-molecule inhibitors or modulators for therapeutic targets.

In recent years, there has been growing interest in leveraging fluorinated compounds for their improved pharmacokinetic profiles. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate electronic properties and interactions with biological targets. For instance, drugs containing this moiety have shown enhanced binding to protein receptors due to increased hydrophobicity and reduced rotation around the C-F bonds. This characteristic is particularly relevant for 4-(azidomethyl)-3-(trifluoromethyl)pyridine, as it may serve as a precursor for developing targeted therapies against diseases such as cancer, inflammation, or infectious disorders.

The azidomethyl group further extends the compound's utility by enabling diverse synthetic pathways. Azides are versatile reagents that can participate in copper-catalyzed azide-alkyne cycloadditions (CuAAC), a cornerstone of click chemistry used to construct complex polymers or conjugates. Additionally, azides can be reduced to amines or decomposed under specific conditions to generate nitrogen gas, which has applications in gas-release systems or controlled-release formulations. Such functionalities are increasingly explored in drug delivery systems and smart materials designed for controlled therapeutic effects.

From a research perspective, 4-(azidomethyl)-3-(trifluoromethyl)pyridine (CAS No. 2228980-14-9) may find applications in the synthesis of kinase inhibitors, which are critical in oncology research. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. By incorporating both azido and trifluoromethyl groups into a pyridine core, researchers can design molecules that selectively interact with kinase domains while maintaining favorable pharmacokinetic properties. The trifluoromethyl group can improve binding affinity by enhancing hydrophobic interactions with the enzyme's active site, while the azido group provides handles for further derivatization or bioconjugation strategies.

Another emerging area where this compound may contribute is in the development of antiviral agents. The structural motif of pyridine combined with electron-withdrawing groups like trifluoromethylation can mimic natural substrates or transition states recognized by viral enzymes. For example, pyridine derivatives have been explored as inhibitors of proteases or polymerases in viruses such as HIV or influenza. The presence of an azidomethyl group allows for post-synthetic modifications that could enhance drug efficacy or reduce side effects through targeted bioconjugation techniques.

The synthesis of 4-(azidomethyl)-3-(trifluoromethyl)pyridine likely involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps may include halogenation followed by metal-catalyzed cross-coupling reactions to introduce the trifluoromethyl group at the desired position. Subsequently, introduction of the azidomethyl functionality could be achieved through nucleophilic substitution or metal-mediated coupling reactions depending on reaction conditions and reagent selection. Advances in synthetic methodologies have enabled more efficient and scalable production of such specialized intermediates, facilitating their use in industrial-scale pharmaceutical manufacturing.

In conclusion,4-(azidomethyl)-3-(trifluoromethyl)pyridine (CAS No. 2228980-14-9) represents a promising building block for medicinal chemistry applications due to its unique structural features and versatile reactivity. The combination of an azido moiety and a trifluoromethyl substituent on a pyridine backbone offers opportunities for designing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new synthetic strategies and biological targets,4-(azidomethyl)-3-(trifluoromethyl)pyridine is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.